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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316

For Researchers, Scientists, and Drug Development Professionals

Abstract: Diethylmercury ((Cz2Hs)2Hg) is a highly toxic organomercury compound. It is a
colorless, flammable liquid with a slightly sweet odor.[1] Due to its extreme neurotoxicity and
ability to permeate many standard laboratory gloves, it requires specialized handling
procedures. This document provides a comprehensive overview of its physical and chemical
properties, details on experimental protocols for its synthesis and safe handling, and
visualizations of its toxicological pathway and safety workflows.

Physical Properties of Diethylmercury

Diethylmercury is a dense, colorless liquid.[1] A summary of its key physical properties is
presented in the table below.
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Property Value Reference
CAS Number 627-44-1 [2][3]
Molecular Formula CaHioHg [11[2][3]
Molecular Weight 258.71 g/mol [11[2]
Appearance Colorless liquid [1]

Odor Slightly sweet [1]

Density 2.446 - 2.466 g/mL [1]

Melting Point -45 °C [1]

Boiling Point 156-157 °C [1]
Solubility in Water Insoluble [1114]

Soluble in diethyl ether,
Solubility in Organic Solvents ethanol, and other organic
solvents.[1][4]

Chemical Properties of Diethylmercury

Diethylmercury is a flammable liquid and a potent neurotoxin.[1] It is considerably less toxic
than dimethylmercury but can still cause permanent brain damage by crossing the blood-brain
barrier.[1]

Property Description Reference

Stable under normal

Stability N
conditions.
o Reacts with strong oxidizing
Reactivity [5]
agents.
When heated to
Decomposition decomposition, it emits toxic [6]

fumes of mercury.
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Experimental Protocols
Synthesis of Diethylmercury

Warning: The synthesis of diethylmercury should only be performed by trained professionals
in a well-ventilated fume hood with appropriate personal protective equipment.

A common method for the synthesis of diethylmercury involves the reaction of
ethylmagnesium bromide with mercury(ll) chloride.[1]

Materials:

o Ethylmagnesium bromide (Grignard reagent)
o Mercury(ll) chloride

e Anhydrous diethyl ether

Procedure:

A solution of ethylmagnesium bromide in anhydrous diethyl ether is prepared in a three-
necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer.

¢ A solution of mercury(ll) chloride in anhydrous diethyl ether is slowly added to the Grignard
reagent with constant stirring.

e The reaction mixture is refluxed for a few hours to ensure the completion of the reaction.

 After cooling, the reaction mixture is hydrolyzed with dilute acid to decompose the excess
Grignard reagent.

o The ether layer is separated, washed with water, and dried over a suitable drying agent (e.g.,
anhydrous sodium sulfate).

o The diethyl ether is removed by distillation, and the remaining diethylmercury is purified by
vacuum distillation.

Safe Handling and Personal Protective Equipment (PPE)
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Due to the high toxicity and permeability of diethylmercury, stringent safety measures are
mandatory. Standard laboratory gloves like latex and neoprene do not offer adequate
protection.[7][8]

Required PPE:

Gloves: Highly resistant laminate gloves (e.g., Silver Shield) worn under a pair of heavy-duty,
abrasion-resistant outer gloves.[8][9]

Eye Protection: Chemical safety goggles and a full-face shield.[8][10]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[9]
[10]

Ventilation: All work with diethylmercury must be conducted in a certified chemical fume
hood.[8][9]

Visualizations
Experimental Workflow: Safe Handling of
Diethylmercury

The following diagram outlines the critical steps and precautions for handling diethylmercury
in a laboratory setting.
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Verify Fume Hood Certification Spill: Evacuate & Notify EHS Exposure: Use Safety Shower/Eyewash
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Figure 1: Safe Handling Workflow for Diethylmercury
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Figure 2: Simplified Toxicological Pathway of Organomercurials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethylmercury]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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